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Compound of Interest

Compound Name: Sulthiame-d4

Cat. No.: B12415503 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the certificate of analysis,

purity, and analytical methodologies for Sulthiame-d4. It is designed to be a valuable resource

for researchers, scientists, and drug development professionals working with this deuterated

analogue of the carbonic anhydrase inhibitor, Sulthiame.

Certificate of Analysis: Typical Data and
Specifications
A Certificate of Analysis (CoA) for Sulthiame-d4 provides critical information regarding its

identity, purity, and quality. While specific values may vary between batches and suppliers, a

typical CoA will include the data presented in the tables below.

Identification and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12415503?utm_src=pdf-interest
https://www.benchchem.com/product/b12415503?utm_src=pdf-body
https://www.benchchem.com/product/b12415503?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12415503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification

Compound Name Sulthiame-d4

Synonyms
4-(Tetrahydro-1,1-dioxido-2H-1,2-thiazin-2-

yl)benzenesulfonamide-d4

CAS Number 1795021-05-4[1][2]

Unlabeled CAS Number 61-56-3[1]

Molecular Formula C₁₀H₁₀D₄N₂O₄S₂[1][2]

Molecular Weight 294.38 g/mol [1][2]

Appearance White to off-white solid

Solubility Soluble in DMSO and Methanol

Quality and Purity Specifications
Parameter Method Specification

Chemical Purity HPLC ≥95%[1]

Isotopic Purity Mass Spectrometry ≥98% Deuterium incorporation

Structure Confirmation ¹H-NMR, ²H-NMR, MS Conforms to structure

Storage Conditions Store at +4°C[1]

Experimental Protocols for Analysis
Detailed and validated analytical methods are essential for confirming the quality and purity of

Sulthiame-d4. The following sections outline the key experimental protocols.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
This method is adapted from established protocols for the analysis of Sulthiame and is suitable

for determining the chemical purity of Sulthiame-d4.
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Methodology:

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

Mobile Phase: Isocratic elution with a mixture of methanol and water (e.g., 60:40 v/v).

Flow Rate: 1.0 mL/min.

Detection: UV detection at 245 nm.

Injection Volume: 10 µL.

Sample Preparation: Dissolve an accurately weighed sample of Sulthiame-d4 in the mobile

phase to a final concentration of approximately 0.1 mg/mL.

Workflow for HPLC Analysis:

Sample Preparation HPLC Analysis Data Processing

Weigh Sulthiame-d4 Dissolve in Mobile Phase Inject Sample Isocratic Elution
(C18 Column)

UV Detection
(245 nm) Integrate Peak Area Calculate Purity

Click to download full resolution via product page

Workflow for HPLC purity analysis of Sulthiame-d4.

Mass Spectrometry (MS) for Isotopic Purity and
Structure Confirmation
Mass spectrometry is a critical technique for confirming the molecular weight of Sulthiame-d4
and determining its isotopic purity.

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12415503?utm_src=pdf-body
https://www.benchchem.com/product/b12415503?utm_src=pdf-body-img
https://www.benchchem.com/product/b12415503?utm_src=pdf-body
https://www.benchchem.com/product/b12415503?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12415503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with

an electrospray ionization (ESI) source.

Ionization Mode: Positive or negative ion mode, depending on sensitivity.

Mass Range: Scan a range appropriate to detect the parent ion and its isotopologues (e.g.,

m/z 200-400).

Sample Infusion: The sample can be directly infused or introduced via an LC system.

Data Analysis: Determine the mass-to-charge ratio (m/z) of the molecular ion. The isotopic

distribution is analyzed to calculate the percentage of deuterium incorporation.

Logical Flow for Isotopic Purity Determination:
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Mass Spectrometry

Data Analysis

Electrospray Ionization

High-Resolution Mass Analysis

Detection of Isotopologues

Measure Relative Abundance of
m/z peaks (d0 to d4)

Calculate Percentage of
Deuterium Incorporation

Sample Preparation

NMR Spectroscopy

Spectral Analysis

Dissolve in Deuterated Solvent
(for ¹H-NMR)

Acquire ¹H-NMR Spectrum

Dissolve in Non-Deuterated Solvent
(for ²H-NMR)

Acquire ²H-NMR Spectrum

Confirm Signal Reduction/
Absence in ¹H Spectrum

Confirm Deuterium Signals
in ²H Spectrum
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Sulthiame Signaling Pathway

Sulthiame-d4

Carbonic Anhydrase

Inhibits

CO₂ + H₂O ⇌ H₂CO₃

H₂CO₃ ⇌ H⁺ + HCO₃⁻

Slowed Conversion

Intracellular Acidosis
(↓ pH)

Decreased Neuronal
Excitability

Modulates Ion Channels
(e.g., NMDA receptors)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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